Cas no 6270-17-3 (ethyl 4-oxo-4-phenylbutanoate)

Ethyl 4-oxo-4-phenylbutanoate is a versatile ester compound characterized by its ketone and phenyl functional groups. Its molecular structure, featuring a phenyl ring conjugated with a carbonyl group, makes it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and fine chemicals. The compound exhibits good solubility in common organic solvents, facilitating its use in reactions such as condensations, reductions, and cyclizations. Its stability under standard conditions and well-defined reactivity profile enhance its utility in multi-step synthetic routes. Ethyl 4-oxo-4-phenylbutanoate is often employed in the preparation of heterocyclic compounds and as a precursor for bioactive molecules.
ethyl 4-oxo-4-phenylbutanoate structure
ethyl 4-oxo-4-phenylbutanoate structure
Product Name:ethyl 4-oxo-4-phenylbutanoate
CAS No:6270-17-3
MF:C12H14O3
MW:206.237763881683
MDL:MFCD00026921
CID:957327
PubChem ID:80451
Update Time:2025-05-23

ethyl 4-oxo-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-oxo-4-phenylbutanoate
    • Ethyl 4-oxo-4-phenylbutyrate
    • AI3-07012
    • Benzenebutanoic acid, gamma-oxo-, ethyl ester
    • C9G6DRC3C2
    • 4-oxo-4-phenyl-butyric acid ethyl ester
    • NSC10083
    • Benzenebutanoic acid, .gamma.-oxo-, ethyl ester
    • Ethyl4-oxo-4-phenylbutyrate
    • Ethyl 4-phenyl-4-oxobutyrate
    • ethyl-4-oxo-4-phenylbutanoate
    • Ethyl 4-oxo-4-phenylbutanoate #
    • NSC33812
    • AM10005
    • Benzenebutanoic acid, ga
    • SCHEMBL2437915
    • Benzenebutanoic acid, g-oxo-, ethyl ester
    • DTXSID60211776
    • NSC-10083
    • NSC-33812
    • AS-0674
    • DB-142375
    • EINECS 228-448-4
    • EN300-225201
    • MFCD00026921
    • NS00035133
    • CS-0240118
    • UNII-C9G6DRC3C2
    • 6270-17-3
    • ETHYL .GAMMA.-OXOBENZENEBUTANOATE
    • AKOS008948868
    • NSC 33812
    • NSC 10083
    • DTXCID90134267
    • ETHYL GAMMA-OXOBENZENEBUTANOATE
    • XH0707
    • MDL： MFCD00026921
    • Inchi： 1S/C12H14O3/c1-2-15-12(14)9-8-11(13)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
    • InChI Key： BRUOEHVDTAORQY-UHFFFAOYSA-N
    • SMILES： O(CC)C(CCC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • PSA: 43.37

ethyl 4-oxo-4-phenylbutanoate Pricemore >>

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abcr
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ethyl 4-oxo-4-phenylbutanoate Suppliers

Amadis Chemical Company Limited
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(CAS:6270-17-3)ethyl 4-oxo-4-phenylbutanoate
Order Number:A938586
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:27
Price ($):223.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6270-17-3)ethyl 4-oxo-4-phenylbutanoate
A938586
Purity:99%
Quantity:1g
Price ($):223.0
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